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Compound of Interest

Compound Name: Methyl benzoylformate

Cat. No.: B094893 Get Quote

This document provides immediate safety, handling, and disposal protocols for Methyl
benzoylformate (CAS No. 15206-55-0). It is intended for laboratory professionals engaged in

research and development. Adherence to these guidelines is critical for ensuring personnel

safety and operational integrity.

Hazard Identification and Safety Summary
Methyl benzoylformate is a clear, slightly yellow liquid.[1] While some classifications consider

it non-hazardous, it should be handled with caution as its toxicological properties are not fully

investigated.[1][2] Key hazards include potential irritation to the eyes, skin, respiratory system,

and digestive tract.[1] Some evidence suggests it may cause an allergic skin reaction.[3]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion. Incompatible

Materials: Strong oxidizing agents.[4][5]

Chemical and Physical Properties
The following table summarizes key quantitative data for Methyl benzoylformate.
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Property Value

Molecular Formula C₉H₈O₃

Molecular Weight 164.16 g/mol

Appearance Clear to pale yellow liquid[1][3]

Boiling Point 246-248 °C

Density 1.155 g/mL at 25 °C

Flash Point > 112 °C (> 233.6 °F) - Closed Cup[1]

Storage Temperature Room temperature

Solubility
Moderately soluble in water; soluble in organic

solvents like ethanol.[3]

Operational and Personal Protective Equipment
(PPE) Plan
Strict adherence to the following operational procedures and PPE requirements is mandatory

when handling Methyl benzoylformate.

Engineering Controls and Handling
Always work in a well-ventilated area. Use a chemical fume hood or other local exhaust

ventilation to control airborne levels.[1][2][4]

Facilities must be equipped with an eyewash station and a safety shower.[1]

Avoid contact with skin, eyes, and clothing.[1][2][4]

Do not breathe vapors or mists.[4]

Wash hands thoroughly after handling and before breaks.[1][4][6]

Keep the container tightly closed when not in use.[1][3][4]
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Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1][3][4]

Personal Protective Equipment (PPE) Selection
The selection of PPE is contingent on the specific laboratory procedure. The following diagram

outlines the logical workflow for determining the appropriate level of protection.
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Risk Assessment

PPE Requirements

Assess Task-Specific Risks

Potential for Splash,
Mist, or Vapor Generation?

Standard Lab Attire:
- Lab Coat

- Closed-toe Shoes

 Always Required  No (Low Volume,
Contained Use)

Respiratory Protection:
- Use in Fume Hood (Primary)

- Vapor Respirator (if ventilation is inadequate)

 Yes

Eye Protection:
Chemical Safety Goggles

Hand & Body Protection:
- Chemical-Resistant Gloves

- Chemical Apron (if large volume)
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Spill Detected

Evacuate Area &
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Material
(e.g., Vermiculite, Sand)

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste &
Decontaminated Materials

as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/67966.pdf
https://www.tcichemicals.com/BE/en/sds/B1033_EU_6N.pdf
https://www.chemicalbook.com/article/methyl-benzoylformate-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/methyl-benzoylformate-properties-applications-and-safety.htm
https://www.spectrumchemical.com/media/sds/M1595_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC126370050&productDescription=METHYL+BENZOYLFORMATE+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_15206-55-0.do
https://www.benchchem.com/product/b094893#personal-protective-equipment-for-handling-methyl-benzoylformate
https://www.benchchem.com/product/b094893#personal-protective-equipment-for-handling-methyl-benzoylformate
https://www.benchchem.com/product/b094893#personal-protective-equipment-for-handling-methyl-benzoylformate
https://www.benchchem.com/product/b094893#personal-protective-equipment-for-handling-methyl-benzoylformate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

